Cas no 23903-57-3 (Dihydroorotate Acid Methyl Ester)

• Product Name: Dihydroorotate Acid Methyl Ester
• CAS No: 23903-57-3
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 1062691
• Update Time: 2025-07-21

Dihydroorotate Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Dihydroorotate Acid Methyl Ester
• methyl 2,6-dioxo-1,3-diazinane-4-carboxylate
• methyl 2,6-dioxo-hexahydropyrimidine-4-carboxylate

• Inchi： 1S/C6H8N2O4/c1-12-5(10)3-2-4(9)8-6(11)7-3/h3H,2H2,1H3,(H2,7,8,9,11)
• InChI Key： LRRONAYCHITNSG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(NC(N1)=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dihydroorotate Acid Methyl Ester

Recent Advances in the Study of Dihydroorotate Acid Methyl Ester (CAS: 23903-57-3)

Dihydroorotate Acid Methyl Ester (DHO-Me), with the CAS number 23903-57-3, is a key intermediate in the biosynthesis of pyrimidine nucleotides. Recent studies have highlighted its potential applications in medicinal chemistry, particularly in the development of novel therapeutics targeting metabolic disorders and cancer. This research brief synthesizes the latest findings on DHO-Me, focusing on its chemical properties, biological activities, and emerging therapeutic applications.

Recent investigations into DHO-Me have revealed its role as a precursor in the de novo pyrimidine biosynthesis pathway. Researchers have identified its interaction with dihydroorotate dehydrogenase (DHODH), a critical enzyme in this pathway, as a promising target for anticancer and immunosuppressive therapies. Studies published in 2023 demonstrate that DHO-Me derivatives exhibit potent inhibitory effects on DHODH, leading to suppressed nucleotide synthesis and impaired proliferation of cancer cells.

In addition to its anticancer potential, DHO-Me has been explored for its immunomodulatory properties. A 2024 study in the Journal of Medicinal Chemistry reported that DHO-Me analogs can selectively modulate T-cell activation, offering a novel approach for treating autoimmune diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the structure-activity relationships of these analogs, providing valuable insights for future drug design.

Another significant advancement is the development of improved synthetic methods for DHO-Me. A recent publication in Organic Letters (2023) described a highly efficient, one-pot synthesis of DHO-Me using environmentally benign catalysts. This method not only enhances yield and purity but also reduces the environmental impact of large-scale production, addressing a critical challenge in the pharmaceutical industry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of DHO-Me-based therapeutics. Current research is focused on enhancing bioavailability and reducing off-target effects through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, DHO-Me (23903-57-3) continues to be a molecule of significant interest in chemical biology and drug discovery. Its dual role as a metabolic intermediate and a therapeutic agent underscores its versatility. Future research directions include exploring its potential in combination therapies and expanding its applications beyond oncology and immunology. The ongoing studies highlight the importance of interdisciplinary approaches in unlocking the full potential of this compound.